Cas no 1553672-21-1 (1-(4,4-difluorocyclohexyl)cyclopropan-1-ol)

1-(4,4-Difluorocyclohexyl)cyclopropan-1-ol is a fluorinated cyclohexyl-substituted cyclopropanol derivative with potential applications in pharmaceutical and agrochemical synthesis. The presence of the difluorocyclohexyl moiety enhances metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The cyclopropanol group offers reactivity for further functionalization, enabling the construction of complex molecular architectures. This compound's rigid cyclohexyl and cyclopropyl rings contribute to conformational restraint, which can improve binding affinity in target interactions. Its well-defined stereochemistry and purity make it suitable for precise synthetic applications. The combination of fluorine substitution and alcohol functionality provides a balance of stability and reactivity, supporting its use in medicinal chemistry and material science.

1-(4,4-difluorocyclohexyl)cyclopropan-1-ol structure

1553672-21-1 structure

Product Name:1-(4,4-difluorocyclohexyl)cyclopropan-1-ol

CAS No:1553672-21-1

MF:C₉H₁₄F₂O

MW:176.203670024872

CID:5858039

PubChem ID:81933350

Update Time:2025-06-06

1-(4,4-difluorocyclohexyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4,4-difluorocyclohexyl)cyclopropan-1-ol
- 1553672-21-1
- AKOS020915595
- EN300-1930273
- Inchi： 1S/C9H14F2O/c10-9(11)3-1-7(2-4-9)8(12)5-6-8/h7,12H,1-6H2
- InChI Key： BGHSBGWLMJEYQM-UHFFFAOYSA-N
- SMILES： FC1(CCC(CC1)C1(CC1)O)F

Computed Properties

Exact Mass: 176.10127139g/mol
Monoisotopic Mass: 176.10127139g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 20.2Å²

1-(4,4-difluorocyclohexyl)cyclopropan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1930273-1g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	1g	$1129.0	2023-09-17
Enamine	EN300-1930273-5g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	5g	$3273.0	2023-09-17
Enamine	EN300-1930273-10g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	10g	$4852.0	2023-09-17
Enamine	EN300-1930273-0.05g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	0.05g	$948.0	2023-09-17
Enamine	EN300-1930273-0.1g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	0.1g	$993.0	2023-09-17
Enamine	EN300-1930273-0.25g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	0.25g	$1038.0	2023-09-17
Enamine	EN300-1930273-0.5g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	0.5g	$1084.0	2023-09-17
Enamine	EN300-1930273-1.0g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	1g	$1057.0	2023-06-02
Enamine	EN300-1930273-2.5g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	2.5g	$2211.0	2023-09-17
Enamine	EN300-1930273-5.0g	1-(4,4-difluorocyclohexyl)cyclopropan-1-ol	1553672-21-1	5g	$3065.0	2023-06-02